Tert-butyl 8-azaspiro[4.5]decane-8-carboxylate

• Molecular Formula: C14H25NO2
• Molecular Weight: 239.35 g/mol
• IUPAC Name: tert-butyl 8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C14H25NO2/c1-13(2,3)17-12(16)15-10-8-14(9-11-15)6-4-5-7-14/h4-11H2,1-3H3
• InChI Key: NGECLTJCWBBQFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCCC2)CC1

Description

Tert-butyl 8-azaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C14H25NO2 and its molecular weight is 239.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-azaspiro[4.5]decane (which has been described in WO 9800404 A1 6.2 g, 44.5 mmol) in dichloromethane (130 ml), which was cooled to 0° C., triethylamine (7.5 ml, 53.4 mmol) was added then a solution of tert-butyl dicarbonate (10.68 g, 48.9 mmol) in dichloromethane (50 ml) was added in 20 minutes. The clear solution was maintained under stirring at room temperature for 18 hours, then dichloromethane (50 ml) was added and the organic solution was washed with water (2×20 ml), HCl 0.1N (20 ml) then water (2×20 ml). The organic solvent was anhydrified (Na2SO4) and evaporated to give a crude that was purified on silica gel column (Hexane/AcOEt 95/5) to give 6 g of the title compound (light yellow solid).